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Compound of Interest

Compound Name: Adipoyl chloride

Cat. No.: B033324

Essential Safety and Handling Guide for Adipoyl
Chloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Adipoyl chloride. Adherence to these procedures is
vital for ensuring personal safety and proper disposal.

Adipoyl chloride is a corrosive and reactive compound that necessitates careful handling. It
can cause severe skin burns and eye damage.[1][2] The vapor is a lachrymator, meaning it can
cause tearing, and is harmful if inhaled.[1][2] Furthermore, it reacts violently with water and is a
combustible liquid.[2]

Key Physical and Chemical Properties

A summary of important quantitative data for Adipoyl chloride is provided in the table below

for easy reference.
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Property Value

Molecular Formula CeHsCl202

Molecular Weight 183.03 g/mol [1]

Appearance Colorless to light yellow liquid[3]
Density 1.25 g/cm3[4]

Boiling Point 105 - 107 °C at 2 mmHg[4]
Flash Point 110 °C[5]

Storage Temperature Room Temperature[3]

Operational Plan: From Handling to Disposal

A systematic approach to handling Adipoyl chloride is essential to minimize risks. The
following step-by-step guidance covers the entire workflow, from preparation to disposal.

Preparation and Required Personal Protective
Equipment (PPE)

All work with Adipoyl chloride must be conducted in a well-ventilated chemical fume hood.[6]
Before beginning, ensure that an eyewash station and a safety shower are readily accessible.
[7] The following Personal Protective Equipment (PPE) is mandatory:

e Eye and Face Protection: Wear chemical splash goggles and a face shield.[1] Contact
lenses should not be worn.[7]

e Hand Protection: Chemical-resistant gloves are required. Butyl or nitrile rubber gloves are
recommended.[2] Always inspect gloves for integrity before use and dispose of contaminated
gloves properly.[1]

» Body Protection: A lab coat or chemical-resistant apron should be worn.[7] For larger
quantities or in situations with a higher risk of splashing, a PVC protective suit may be
necessary.[7]
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» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an appropriate acid gas cartridge is necessary.[8]

Safe Handling and Experimental Use

e Avoid all personal contact, including inhalation of vapors.[7]

Keep containers tightly closed when not in use and store them under an inert gas, as
Adipoyl chloride is moisture-sensitive.[1]

Avoid contact with incompatible materials such as water, alcohols, bases, and strong
oxidizing agents.[2]

Keep away from heat, sparks, and open flames.[2]

When handling, do not eat, drink, or smoke.[7] Wash hands thoroughly after handling.[1]

Spill Management

In the event of a spill, evacuate the area immediately.[1] Remove all sources of ignition.[2]

For small spills: Cover the spill with an inert absorbent material like sand or vermiculite.[6]
Do not use combustible materials.[6]

Neutralization: Once absorbed, slowly add a neutralizing agent such as a saturated solution
of sodium bicarbonate or a slurry of calcium hydroxide.[6][9]

Collection: Scoop the neutralized mixture into a designated, labeled hazardous waste
container.[6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.[6]

Disposal Plan

All waste containing Adipoyl chloride must be treated as hazardous waste.

o Neutralization: For small quantities of waste Adipoyl chloride, slowly and carefully add it to
a stirred, saturated solution of sodium bicarbonate or a slurry of calcium hydroxide in a fume
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hood.[6] The reaction can produce gas, so control the rate of addition to prevent foaming and
splashing.[6]

pH Verification: After the reaction has ceased, check the pH of the solution to ensure it is
between 6 and 8.[6]

Waste Collection: Collect the neutralized solution in a clearly labeled hazardous waste
container.[6]

Final Disposal: The sealed and labeled waste container must be handed over to your
institution's Environmental Health and Safety (EHS) office for final disposal in accordance
with local, state, and federal regulations.[1][6]

Emergency Procedures in Case of Exposure

Immediate action is critical in the event of personal exposure.

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[1] Remove contact lenses if present
and easy to do so.[1] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1] Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Workflow for Handling Adipoyl Chloride

The following diagram illustrates the logical workflow for the safe handling and disposal of

Adipoyl chloride.
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Caption: Workflow for the safe handling and disposal of Adipoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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